Cas no 2228131-87-9 (methyl 2-amino-2-(3-methoxy-1,2-oxazol-5-yl)acetate)

• Product Name: methyl 2-amino-2-(3-methoxy-1,2-oxazol-5-yl)acetate
• CAS No: 2228131-87-9
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 6050116
• PubChem ID: 165821937
• Update Time: 2025-05-26

methyl 2-amino-2-(3-methoxy-1,2-oxazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-methoxy-1,2-oxazol-5-yl)acetate
• EN300-1729717
• 2228131-87-9

• Inchi： 1S/C7H10N2O4/c1-11-5-3-4(13-9-5)6(8)7(10)12-2/h3,6H,8H2,1-2H3
• InChI Key： ZWCLXAMNXKZYCG-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C(C(=O)OC)N

Computed Properties

• Exact Mass: 186.06405680g/mol
• Monoisotopic Mass: 186.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87.6Ų

Additional information on methyl 2-amino-2-(3-methoxy-1,2-oxazol-5-yl)acetate

Comprehensive Analysis of Methyl 2-amino-2-(3-methoxy-1,2-oxazol-5-yl)acetate (CAS No. 2228131-87-9)

In the realm of organic chemistry and pharmaceutical research, methyl 2-amino-2-(3-methoxy-1,2-oxazol-5-yl)acetate (CAS No. 2228131-87-9) has emerged as a compound of significant interest. This ester derivative, characterized by its unique oxazole ring and methoxy functional group, is widely utilized in the synthesis of bioactive molecules. Its structural features make it a valuable intermediate in drug discovery, particularly in the development of small-molecule therapeutics targeting metabolic and inflammatory pathways.

The compound's CAS number 2228131-87-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. Researchers are particularly intrigued by its potential applications in medicinal chemistry, where it serves as a building block for heterocyclic compounds. The presence of both amino and ester functionalities allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and structure-activity relationship (SAR) studies.

One of the most discussed topics in recent literature is the role of methyl 2-amino-2-(3-methoxy-1,2-oxazol-5-yl)acetate in green chemistry initiatives. As sustainability becomes a priority, chemists are exploring eco-friendly synthesis routes for this compound. Questions like "How to optimize the yield of CAS 2228131-87-9 using catalytic methods?" or "What are the solvent-free alternatives for its production?" are gaining traction in online forums and research communities. These queries highlight the intersection of synthetic efficiency and environmental responsibility.

From a commercial perspective, the demand for methyl 2-amino-2-(3-methoxy-1,2-oxazol-5-yl)acetate is driven by its utility in high-throughput screening libraries. Pharmaceutical companies often seek this compound to expand their collections of diverse chemical scaffolds. Its oxazole core is particularly noteworthy, as this moiety is prevalent in FDA-approved drugs, underscoring its pharmacological significance. Analysts predict that the market for such intermediates will grow steadily, fueled by advancements in combinatorial chemistry and fragment-based drug design.

In analytical chemistry, the characterization of CAS 2228131-87-9 involves advanced techniques like NMR spectroscopy and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical for reproducible research. Recent publications have also explored its crystallographic properties, providing insights into its molecular packing and potential co-crystal formation. Such studies are essential for understanding its behavior in solid-state formulations, a hot topic in pharmaceutical development.

The safety profile of methyl 2-amino-2-(3-methoxy-1,2-oxazol-5-yl)acetate is another area of active investigation. While it is not classified as hazardous, researchers emphasize proper handling to avoid occupational exposure. Material Safety Data Sheets (MSDS) for CAS 2228131-87-9 recommend standard laboratory precautions, aligning with broader workplace safety trends. This focus on risk mitigation resonates with the increasing emphasis on responsible research practices across the chemical industry.

Looking ahead, the versatility of methyl 2-amino-2-(3-methoxy-1,2-oxazol-5-yl)acetate positions it as a key player in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its ability to serve as a linker moiety or pharmacophore in complex molecules makes it indispensable for cutting-edge therapies. As the scientific community continues to unravel its potential, this compound will undoubtedly remain at the forefront of innovative drug discovery.